Cas no 2227720-40-1 (4-amino-1-ethyl-5-2-(propan-2-yl)-1,3-thiazol-5-ylpyrrolidin-2-one)

• Product name: 4-amino-1-ethyl-5-2-(propan-2-yl)-1,3-thiazol-5-ylpyrrolidin-2-one
• CAS No: 2227720-40-1
• MF: C₁₂H₁₉N₃OS
• MW: 253.3637611866
• CID: 5943277
• PubChem ID: 165762365

4-amino-1-ethyl-5-2-(propan-2-yl)-1,3-thiazol-5-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-ethyl-5-2-(propan-2-yl)-1,3-thiazol-5-ylpyrrolidin-2-one
• 2227720-40-1
• EN300-1635367
• 4-amino-1-ethyl-5-[2-(propan-2-yl)-1,3-thiazol-5-yl]pyrrolidin-2-one

• Inchi： 1S/C12H19N3OS/c1-4-15-10(16)5-8(13)11(15)9-6-14-12(17-9)7(2)3/h6-8,11H,4-5,13H2,1-3H3/t8-,11-/m0/s1
• InChI Key： KPXSEXQBBGSVLY-KWQFWETISA-N
• SMILES： S1C(C(C)C)=NC=C1[C@@H]1[C@H](CC(N1CC)=O)N

Computed Properties

• Exact Mass: 253.12488341g/mol
• Monoisotopic Mass: 253.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.5Ų
• XLogP3: 0.7

Additional information on 4-amino-1-ethyl-5-2-(propan-2-yl)-1,3-thiazol-5-ylpyrrolidin-2-one

Comprehensive Overview of 4-amino-1-ethyl-5-(2-(propan-2-yl)-1,3-thiazol-5-yl)pyrrolidin-2-one (CAS No. 2227720-40-1)

The compound 4-amino-1-ethyl-5-(2-(propan-2-yl)-1,3-thiazol-5-yl)pyrrolidin-2-one (CAS No. 2227720-40-1) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. With its intricate thiazole and pyrrolidinone moieties, this compound is being explored for its potential applications in drug discovery and development. Researchers are particularly interested in its bioactive properties, which may contribute to novel therapeutic agents targeting a range of biological pathways.

One of the key features of 4-amino-1-ethyl-5-(2-(propan-2-yl)-1,3-thiazol-5-yl)pyrrolidin-2-one is its heterocyclic framework, which is often associated with enhanced pharmacological activity. The presence of both amino and ethyl groups in the pyrrolidinone ring adds to its versatility, making it a promising candidate for further study. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds, as computational models predict their potential interactions with various biological targets.

In the context of current research, CAS No. 2227720-40-1 is frequently discussed in relation to small molecule inhibitors and enzyme modulators. Its thiazole component, in particular, is known for its role in chemoinformatics and structure-activity relationship (SAR) studies. This aligns with the growing demand for precision medicine and personalized therapeutics, where compounds like this are screened for their efficacy in specific disease models.

The synthesis of 4-amino-1-ethyl-5-(2-(propan-2-yl)-1,3-thiazol-5-yl)pyrrolidin-2-one involves multi-step organic reactions, often leveraging catalytic methods and green chemistry principles to improve yield and sustainability. This resonates with the broader scientific community's focus on environmentally friendly synthesis and reduced waste generation. Additionally, the compound's molecular weight and lipophilicity are critical parameters evaluated during drug-likeness assessments.

From a commercial perspective, CAS No. 2227720-40-1 is listed in several chemical databases and catalogs, catering to researchers and pharmaceutical companies. Its potential applications span neurological disorders, metabolic diseases, and even anti-inflammatory therapies, making it a versatile candidate for further investigation. The compound's patent landscape is also an area of interest, as intellectual property rights play a crucial role in its development and commercialization.

As the scientific community continues to explore the structure-activity relationships of 4-amino-1-ethyl-5-(2-(propan-2-yl)-1,3-thiazol-5-yl)pyrrolidin-2-one, its relevance in high-throughput screening and fragment-based drug design is expected to grow. This aligns with the increasing use of machine learning and computational chemistry to accelerate drug discovery. Furthermore, the compound's potential role in combination therapies and synergistic effects with other bioactive molecules is an exciting avenue for future research.

In summary, 4-amino-1-ethyl-5-(2-(propan-2-yl)-1,3-thiazol-5-yl)pyrrolidin-2-one (CAS No. 2227720-40-1) represents a fascinating intersection of organic chemistry, medicinal chemistry, and pharmaceutical innovation. Its unique structure and potential applications make it a compound worth watching in the evolving landscape of drug development and therapeutic solutions.